Cas no 1011029-41-6 (2-chloro-4-ethenyl-1-fluorobenzene)

2-chloro-4-ethenyl-1-fluorobenzene structure
1011029-41-6 structure
Product Name:2-chloro-4-ethenyl-1-fluorobenzene
CAS No:1011029-41-6
MF:C8H6ClF
MW:156.584644794464
MDL:MFCD08461659
CID:4559151
PubChem ID:19956470
Update Time:2024-03-01

2-chloro-4-ethenyl-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-ethenyl-1-fluorobenzene
    • 2-Chloro-4-ethenyl-1-fluorobenzene (ACI)
    • 1-Chloro-2-fluoro-5-vinylbenzene
    • 2-Chloro-1-fluoro-4-vinylbenzene
    • 3-Chloro-4-fluorostyrene
    • 2-chloro-4-ethenyl-1-fluorobenzene
    • MDL: MFCD08461659
    • Inchi: 1S/C8H6ClF/c1-2-6-3-4-8(10)7(9)5-6/h2-5H,1H2
    • InChI Key: YKEAXNQRVSFQSI-UHFFFAOYSA-N
    • SMILES: FC1C(Cl)=CC(C=C)=CC=1

Computed Properties

  • Exact Mass: 156.014206g/mol
  • Monoisotopic Mass: 156.014206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 156.58g/mol
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

2-chloro-4-ethenyl-1-fluorobenzene Pricemore >>

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2-chloro-4-ethenyl-1-fluorobenzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate ;  12 h, 80 - 110 °C
Reference
Organophotoredox Catalyzed Stereoselective Nitration of Olefins with tert-Butyl Nitrite under Air
Mandal, Tanumoy; Azim, Aznur; Das, Sanju; De Sarkar, Suman, Asian Journal of Organic Chemistry, 2022, 11(1),

Production Method 2

Reaction Conditions
Reference
Iron-Catalyzed Radical Asymmetric Aminoazidation and Diazidation of Styrenes
Lv, Daqi; Sun, Qiao; Zhou, Huan; Ge, Liang; Qu, Yanjie; et al, Angewandte Chemie, 2021, 60(22), 12455-12460

2-chloro-4-ethenyl-1-fluorobenzene Raw materials

2-chloro-4-ethenyl-1-fluorobenzene Preparation Products

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